Cas no 58436-29-6 ((E)-3-Hydroxy-4',5-dimethoxystilbene)

• Product Name: (E)-3-Hydroxy-4',5-dimethoxystilbene
• CAS No: 58436-29-6
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 2057405
• PubChem ID: 5473051
• Update Time: 2025-10-31

(E)-3-Hydroxy-4',5-dimethoxystilbene Chemical and Physical Properties

Names and Identifiers

• (E)-3-hydroxy-4',5-dimethoxystilbene
• 3,4',5-trimethoxyresveratrol
• 3,4'-dimethoxy-5-hydroxystilbene
• 5,4'-dimethoxy-trans-stilben-3-ol
• resveratrol 3,4'-dimethyl ether
• 3-methoxy-5-[2-(4-methoxyphenyl)ethenyl]phenol
• NSC723533
• 3,4'-dimethoxyresveratrol
• 3,4'-Dimethoxystilbene-5-ol
• 3-hydroxy-4',5-dimethoxystilbene
• (E)-3,4'-Dimethoxystilbene-5-ol
• 3-hydroxy-5,4'-dimethoxy-trans-stilbene
• 3-methoxy-5-[(E)-2-(4-methoxyphenyl)vinyl]phenol
• 3-methoxy-5-[(E)-2-(4-methoxyphenyl)ethenyl]phenol
• DTXSID30328087
• AKOS028112454
• CHEMBL465542
• CS-0149502
• Phenol, 3-methoxy-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-
• SCHEMBL2516446
• NSC-723533
• NCGC00385939-01!3-methoxy-5-[(E)-2-(4-methoxyphenyl)ethenyl]phenol
• 58436-29-6
• FS-8298
• HY-N8994
• G88887
• DA-49602
• (E)-3-Hydroxy-4',5-dimethoxystilbene

• Inchi： 1S/C16H16O3/c1-18-15-7-5-12(6-8-15)3-4-13-9-14(17)11-16(10-13)19-2/h3-11,17H,1-2H3/b4-3+
• InChI Key： ULMJJZHWFJYIMM-ONEGZZNKSA-N
• SMILES： O(C)C1=CC(=CC(=C1)/C=C/C1C=CC(=CC=1)OC)O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 3.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 453.4±33.0 °C at 760 mmHg
• Flash Point: 228.0±25.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(E)-3-Hydroxy-4',5-dimethoxystilbene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E)-3-Hydroxy-4',5-dimethoxystilbene

(E)-3-Hydroxy-4',5-dimethoxystilbene (CAS No. 58436-29-6): A Comprehensive Overview of Its Chemical Properties and Biomedical Applications

(E)-3-Hydroxy-4',5-dimethoxystilbene, identified by its CAS number 58436-29-6, is a naturally occurring stilbenoid compound that has garnered significant attention in the field of chemomedicine due to its remarkable biological activities. This compound, a derivative of resveratrol, exhibits a unique structural configuration with hydroxyl and methoxy substituents at the 3-position and 4',5-position, respectively. The presence of these functional groups enhances its interaction with biological targets, making it a promising candidate for therapeutic intervention.

The chemical structure of (E)-3-Hydroxy-4',5-dimethoxystilbene features a biphenyl core linked by a trans-β-γ unsaturated bond, which is characteristic of stilbenes. This configuration contributes to its ability to undergo redox cycling, enabling it to act as both an antioxidant and pro-oxidant depending on cellular conditions. The methoxy groups at the 4' and 5-positions increase the lipophilicity of the molecule, facilitating its membrane permeability and cellular uptake. These structural attributes make it an intriguing subject for further exploration in drug discovery and development.

Recent advancements in biomedical research have highlighted the potential of (E)-3-Hydroxy-4',5-dimethoxystilbene in various therapeutic contexts. Studies have demonstrated its efficacy in modulating multiple signaling pathways associated with inflammation, oxidative stress, and cell proliferation. For instance, research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing NF-κB activation. This anti-inflammatory property is particularly relevant in the context of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, (E)-3-Hydroxy-4',5-dimethoxystilbene has shown promise as an antioxidant agent. Its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress has been linked to its protective effects against oxidative damage in various cell types. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Preclinical studies have suggested that this compound may help mitigate neuronal damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

The anticancer potential of (E)-3-Hydroxy-4',5-dimethoxystilbene has also been extensively investigated. Research has revealed that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of cancer cells by disrupting microtubule formation and inducing G2/M cell cycle arrest. These effects are attributed to its ability to modulate key regulatory proteins involved in cell cycle control and apoptosis, such as p53 and Bcl-2.

Another area of interest is the antimicrobial activity of (E)-3-Hydroxy-4',5-dimethoxystilbene. Studies have demonstrated its efficacy against various bacterial and fungal strains, including multidrug-resistant pathogens. This activity is likely due to its ability to disrupt microbial cell membranes and interfere with essential metabolic processes. The antimicrobial properties make this compound a valuable candidate for developing novel antimicrobial agents to combat rising rates of antibiotic resistance.

The pharmacokinetic profile of (E)-3-Hydroxy-4',5-dimethoxystilbene is also an important consideration for its therapeutic application. Research suggests that this compound exhibits good oral bioavailability and can be distributed widely throughout the body upon administration. However, its metabolic stability needs further investigation to optimize its half-life and efficacy. Techniques such as liquid chromatography-mass spectrometry (LC-MS) have been employed to study its metabolism and identify key metabolites.

In conclusion, (E)-3-Hydroxy-4',5-dimethoxystilbene (CAS No. 58436-29-6) represents a promising natural product with diverse biological activities that make it attractive for pharmaceutical development. Its anti-inflammatory, antioxidant, anticancer, and antimicrobial properties highlight its potential as a therapeutic agent for various diseases. Further research is warranted to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and translate these findings into clinical applications.